Cas no 578008-08-9 ((2E)-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enoic acid)

• Product Name: (2E)-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enoic acid
• CAS No: 578008-08-9
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 3272850
• PubChem ID: 6235463
• Update Time: 2025-10-28

(2E)-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-[5-[4-(AMINOSULFONYL)PHENYL]-2-FURANYL]-
• (2E)-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enoic acid
• 765938-44-1
• (E)-3-(5-(4-Sulfamoylphenyl)furan-2-yl)acrylic acid
• (2E)-3-[5-(4-SULFAMOYLPHENYL)FURAN-2-YL]PROP-2-ENOIC ACID
• (E)-3-[5-(4-sulfamoylphenyl)furan-2-yl]prop-2-enoic acid
• EN300-12496
• (2E)-3-{5-[4-(aminosulfonyl)phenyl]-2-furyl}acrylic acid
• 578008-08-9
• 3-(5-(4-Sulfamoylphenyl)furan-2-yl)acrylic acid
• AKOS000122684

• Inchi： 1S/C13H11NO5S/c14-20(17,18)11-5-1-9(2-6-11)12-7-3-10(19-12)4-8-13(15)16/h1-8H,(H,15,16)(H2,14,17,18)/b8-4+
• InChI Key： NJCUFFUYNUDDFT-XBXARRHUSA-N
• SMILES： S(C1C=CC(=CC=1)C1=CC=C(/C=C/C(=O)O)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 293.03579362Da
• Monoisotopic Mass: 293.03579362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 119Ų

Additional information on (2E)-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enoic acid

Compound CAS No 578008-08-9: (2E)-3-(5-(4-sulfamoylphenyl)furan-2-yl)prop-2-enoic Acid

The compound (2E)-3-(5-(4-sulfamoylphenyl)furan-2-yl)prop-2-enoic acid, identified by the CAS registry number 578008-08-9, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic chemistry. This compound belongs to the class of furan-based compounds, which are known for their diverse biological activities and applications in drug design. The presence of a sulfamoyl group attached to the phenyl ring further enhances its chemical versatility, making it a promising candidate for various research and development activities.

Recent studies have highlighted the importance of sulfonamide-containing derivatives in modulating enzyme activity and receptor binding. The sulfamoyl group in this compound plays a crucial role in stabilizing hydrogen bonds, which is essential for its interactions with biological targets. This feature has been leveraged in the design of novel therapeutic agents, particularly in the areas of oncology and inflammation. For instance, researchers have reported that analogs of this compound exhibit potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent.

The structural uniqueness of this compound lies in its conjugated system, which includes a furan ring fused with a propenoic acid moiety. This conjugation not only imparts stability to the molecule but also contributes to its electronic properties. The conjugated enone system within the molecule is known to exhibit strong UV absorption, making it suitable for applications in photodynamic therapy. Recent advancements in this field have demonstrated that such compounds can be used as photosensitizers to generate reactive oxygen species, thereby inducing selective cell death in cancerous tissues.

In terms of synthesis, the compound can be prepared via a multi-step process involving Suzuki coupling and subsequent oxidation reactions. The incorporation of the sulfamoyl group requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis, to enhance reaction efficiency and reduce production time.

The pharmacokinetic properties of this compound have been extensively studied, revealing favorable absorption and bioavailability profiles. In vivo studies indicate that it exhibits moderate clearance rates, suggesting its potential for sustained-release formulations. Additionally, preliminary toxicity studies have shown that the compound demonstrates low cytotoxicity at therapeutic concentrations, further supporting its suitability for clinical applications.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of this compound with various drug targets. Molecular docking studies have revealed that it binds effectively to several key proteins involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes. This finding has led to ongoing investigations into its potential as an anti-inflammatory agent.

In conclusion, the compound CAS No 578008-08-9 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, combined with promising biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing therapeutic interventions.